1-Methylxanthine
1-Methylxanthine
1-methyl-7H-xanthine is a 1-methylxanthine tautomer where the imidazole proton is located at the 7-position. It has a role as a mouse metabolite. It is functionally related to a 7H-xanthine.
1-Methylxanthine is a natural product found in Camellia sinensis with data available.
1-Methylxanthine is a natural product found in Camellia sinensis with data available.
Brand Name:
Vulcanchem
CAS No.:
6136-37-4
VCID:
VC20778198
InChI:
InChI=1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12)
SMILES:
CN1C(=O)C2=C(NC1=O)N=CN2
Molecular Formula:
C6H6N4O2
Molecular Weight:
166.14 g/mol
1-Methylxanthine
CAS No.: 6136-37-4
Cat. No.: VC20778198
Molecular Formula: C6H6N4O2
Molecular Weight: 166.14 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-methyl-7H-xanthine is a 1-methylxanthine tautomer where the imidazole proton is located at the 7-position. It has a role as a mouse metabolite. It is functionally related to a 7H-xanthine. 1-Methylxanthine is a natural product found in Camellia sinensis with data available. |
|---|---|
| CAS No. | 6136-37-4 |
| Molecular Formula | C6H6N4O2 |
| Molecular Weight | 166.14 g/mol |
| IUPAC Name | 1-methyl-3,7-dihydropurine-2,6-dione |
| Standard InChI | InChI=1S/C6H6N4O2/c1-10-5(11)3-4(8-2-7-3)9-6(10)12/h2H,1H3,(H,7,8)(H,9,12) |
| Standard InChI Key | MVOYJPOZRLFTCP-UHFFFAOYSA-N |
| SMILES | CN1C(=O)C2=C(NC1=O)N=CN2 |
| Canonical SMILES | CN1C(=O)C2=C(NC1=O)N=CN2 |
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